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Compound of Interest

Compound Name: 2,6-Diethylbenzoic acid

Cat. No.: B189034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,6-

dimethylbenzoic acid. The information is compiled from various safety data sheets (SDS) and

toxicological testing guidelines to ensure a high standard of safety in the laboratory and during

drug development processes.

Hazard Identification and Classification
2,6-Dimethylbenzoic acid is classified as a hazardous substance. The primary hazards are

associated with its irritant properties and potential for harm if ingested.

GHS Classification:

Acute Toxicity, Oral: Category 4[1]

Skin Irritation: Category 2[2][3][4]

Serious Eye Irritation: Category 2[2][3][4]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[2][4]

[5]

Signal Word: Warning[3][6]
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Hazard Statements:

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[3][4][6]

H319: Causes serious eye irritation.[3][4][6]

H335: May cause respiratory irritation.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,6-dimethylbenzoic acid is

presented in the table below.

Property Value Reference

Molecular Formula C9H10O2 [8]

Molecular Weight 150.17 g/mol [4][8]

Appearance
Light cream to white crystalline

solid
[5]

Melting Point 114 - 117 °C [5][8]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and ether.

Toxicological Data
While specific quantitative toxicological data for 2,6-dimethylbenzoic acid is not readily

available in the public domain, the GHS classification indicates the following:
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Endpoint Classification Notes

Acute Oral Toxicity Category 4 Harmful if swallowed.

Skin Irritation Category 2 Causes skin irritation.

Eye Irritation Category 2 Causes serious eye irritation.

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 2,6-

dimethylbenzoic acid.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[6][9]

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe dust.[6]

Use only in a well-ventilated area.[5][10]

Wash hands thoroughly after handling.[5][10]

Do not eat, drink, or smoke when using this product.

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[9][10]

Store locked up.[3][5]

Incompatible with strong oxidizing agents.[2][10]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 2,6-

dimethylbenzoic acid:
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Protection Type Recommendation Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5][10]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[5][9][10]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[9][10]

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Measures Reference

Ingestion

If victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

[10]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[5][10]

Skin Contact

Get medical aid. Flush skin

with plenty of soap and water

for at least 15 minutes while

removing contaminated

clothing and shoes. Wash

clothing before reuse.

[5][10]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid immediately.

[5][10]

Fire and Explosion Hazard Data
Extinguishing Media: Use agent most appropriate to extinguish fire. In case of fire use water

spray, dry chemical, carbon dioxide, or appropriate foam.[10]

Fire Fighting: Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear. During a fire, irritating and highly toxic

gases may be generated by thermal decomposition or combustion.[5][10]

Decomposition Products: Carbon monoxide, carbon dioxide.[10]
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Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[5]

Containment and Clean-up: Clean up spills immediately, observing precautions in the

Protective Equipment section. Sweep up or absorb material, then place into a suitable clean,

dry, closed container for disposal. Provide ventilation.[10]

Below is a logical workflow for handling a spill of 2,6-dimethylbenzoic acid.

Initial Actions Containment & Cleanup Final Steps

Spill Occurs Evacuate Immediate Area
1

Ensure Adequate Ventilation
2

Don Appropriate PPE
(Gloves, Goggles, Respirator)

3

Contain Spill with Inert Material4 Carefully Sweep or Absorb
into a Labeled Container

5
Decontaminate Spill Area

6 Dispose of Waste According
to Regulations

7 Restock Spill Kit
8

Report Incident
9

Click to download full resolution via product page

Workflow for Handling a 2,6-Dimethylbenzoic Acid Spill.

Experimental Protocols for Safety Assessment
Detailed experimental protocols for the toxicological assessment of 2,6-dimethylbenzoic acid

are not publicly available. However, standardized guidelines from the Organisation for

Economic Co-operation and Development (OECD) are typically followed for chemical safety

testing. The following are summaries of relevant OECD test guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Test Guideline 425)
This method is used to determine the median lethal dose (LD50) of a substance when

administered orally.
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Principle: A single animal is dosed at a time. If the animal survives, the dose for the next

animal is increased; if it dies, the dose is decreased. This sequential process allows for the

estimation of the LD50 with a smaller number of animals compared to traditional methods.

[10]

Procedure: The test substance is typically administered by gavage to fasted animals.[10]

Animals are observed for a total of 14 days for signs of toxicity and mortality.[10] Body weight

is recorded weekly.[10] A gross necropsy is performed on all animals at the end of the study.

[10]

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Test Guideline 439)
This in vitro method assesses the potential of a substance to cause skin irritation.

Principle: The test uses a reconstructed human epidermis model. The test substance is

applied topically to the tissue surface. Cell viability is measured after a defined exposure and

post-exposure period. A reduction in cell viability below a certain threshold indicates that the

substance is an irritant.[4]

Procedure: The test chemical is applied to the surface of the skin tissue model. After a 42-

minute exposure and a 42-hour post-incubation period, the cell viability is determined using a

cell viability assay (e.g., MTT assay).[11]

In Vitro Eye Irritation Testing
Several in vitro and ex vivo methods are available to assess eye irritation potential, reducing

the need for animal testing.

Bovine Corneal Opacity and Permeability (BCOP) Test (OECD Test Guideline 437): This test

uses isolated bovine corneas. The test substance is applied to the cornea, and changes in

opacity and permeability are measured to predict eye irritation potential.[12]

Isolated Chicken Eye (ICE) Test (OECD Test Guideline 438): Similar to the BCOP test, this

method uses eyes from chickens obtained from slaughterhouses. Multiple endpoints,

including corneal opacity and swelling, are evaluated.[12]
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Reconstructed Human Cornea-like Epithelium (RhCE) Test Models (OECD Test Guideline

492): These models, such as EpiOcular™, use a three-dimensional reconstructed human

corneal epithelium to assess eye irritation potential by measuring cytotoxicity.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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